Cas no 851412-29-8 (2-(1-benzyl-1H-indol-3-yl)sulfanylacetamide)

• Product Name: 2-(1-benzyl-1H-indol-3-yl)sulfanylacetamide
• CAS No: 851412-29-8
• MF: C₁₇H₁₆N₂OS
• MW: 296.386742591858
• CID: 5964205
• PubChem ID: 3643179
• Update Time: 2025-05-28

2-(1-benzyl-1H-indol-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzyl-1H-indol-3-yl)sulfanylacetamide
• 2-((1-benzyl-1H-indol-3-yl)thio)acetamide
• Acetamide, 2-[[1-(phenylmethyl)-1H-indol-3-yl]thio]-
• 2-[(1-benzyl-1H-indol-3-yl)sulfanyl]acetamide
• IFLab1_003045
• MLS000419294
• HMS1420K09
• 2-(1-benzylindol-3-yl)sulfanylacetamide
• SMR000319904
• SR-01000007742-1
• 851412-29-8
• CHEMBL1578633
• IDI1_009504
• F0616-0104
• HMS2685M22
• SR-01000007742
• AKOS024587770

• Inchi： 1S/C17H16N2OS/c18-17(20)12-21-16-11-19(10-13-6-2-1-3-7-13)15-9-5-4-8-14(15)16/h1-9,11H,10,12H2,(H2,18,20)
• InChI Key： PXUHPFVEUOBFMV-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1C2=C(N(CC3=CC=CC=C3)C=1)C=CC=C2

Computed Properties

• Exact Mass: 296.09833431g/mol
• Monoisotopic Mass: 296.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.3Ų

Additional information on 2-(1-benzyl-1H-indol-3-yl)sulfanylacetamide

Comprehensive Overview of 2-(1-benzyl-1H-indol-3-yl)sulfanylacetamide (CAS No. 851412-29-8)

2-(1-benzyl-1H-indol-3-yl)sulfanylacetamide, with the CAS number 851412-29-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indole derivatives, which are renowned for their diverse biological activities. The presence of a benzyl group and a sulfanylacetamide moiety in its structure makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in modern medicine.

In recent years, the scientific community has shown a heightened interest in indole-based compounds due to their versatility and efficacy. 2-(1-benzyl-1H-indol-3-yl)sulfanylacetamide stands out due to its unique structural features, which enable it to interact with biological systems in a selective manner. The compound's sulfur-containing functional group enhances its binding affinity to proteins, making it a valuable tool in medicinal chemistry. Moreover, its benzyl substitution provides steric and electronic effects that can be fine-tuned for specific applications, such as cancer research or neurodegenerative disease studies.

The synthesis of 2-(1-benzyl-1H-indol-3-yl)sulfanylacetamide involves multi-step organic reactions, often starting from indole-3-thiol or its derivatives. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the increasing focus on green chemistry, researchers are also exploring eco-friendly synthesis routes to minimize environmental impact. This aligns with the global trend toward sustainable drug development, a topic frequently searched by professionals and enthusiasts alike.

One of the most searched questions related to this compound is its potential role in drug discovery. Preliminary studies suggest that 2-(1-benzyl-1H-indol-3-yl)sulfanylacetamide may exhibit anti-inflammatory or antioxidant properties, though further in vitro and in vivo studies are needed to validate these claims. Another hot topic is its applicability in computational chemistry, where molecular docking simulations are used to predict its interactions with biological targets. Such approaches are gaining traction due to their cost-effectiveness and speed, making them a popular subject in online forums and academic discussions.

From a commercial perspective, 2-(1-benzyl-1H-indol-3-yl)sulfanylacetamide is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS number 851412-29-8 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. As the demand for custom synthesis and high-purity compounds rises, this compound is likely to see increased utilization in both academic and industrial settings. Its potential applications in personalized medicine and biomarker discovery further enhance its appeal to a broad audience.

In conclusion, 2-(1-benzyl-1H-indol-3-yl)sulfanylacetamide (CAS No. 851412-29-8) represents a fascinating area of study with wide-ranging implications. Its unique structure, combined with the growing interest in indole chemistry and targeted therapies, positions it as a compound of significant scientific and commercial value. As research progresses, it is expected to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.